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Compound of Interest

Compound Name: Ethyl 2-pyridylacetate

Cat. No.: B1294560

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-pyridylacetate, a key
building block in organic synthesis. This document consolidates essential information on its
physicochemical properties, synthesis, reactivity, and applications, with a focus on its role in the
development of complex molecules and active pharmaceutical ingredients.

Chemical Identity and Physicochemical Properties

Ethyl 2-pyridylacetate is a clear yellow liquid that serves as a versatile intermediate in various
chemical syntheses. Its properties make it a valuable reagent in the construction of more
complex heterocyclic systems.

Table 1: Physicochemical Properties of Ethyl 2-pyridylacetate
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Property Value Reference(s)
CAS Number 2739-98-2

Molecular Formula CoH11NO:2

Molecular Weight 165.19 g/mol

Appearance Clear yellow liquid

Boiling Point 70 °C at 0.05 mmHg

Density 1.084 g/mL at 25 °C

Refractive Index (n20/D) 1.497

B Soluble in water, DCM, and
Solubility Methanol
ethano

Flash Point >110 °C (>230 °F)

Spectroscopic Data

Detailed experimental spectroscopic data for Ethyl 2-pyridylacetate is not readily available in
public spectral databases. The following tables present predicted spectral data, which can be
used as a reference for the characterization of this compound.

Table 2: Predicted *H NMR Spectral Data
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Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~8.5 Doublet 1H H6 (a to N)

~7.7 Triplet of Doublets 1H H4

~7.3 Doublet 1H H3

~7.2 Triplet 1H H5

~4.2 Quartet 2H -OCH2CHs

~3.8 Singlet 2H -CHz-

~1.2 Triplet 3H -OCH2CHs
Table 3: Predicted 13C NMR Spectral Data

Chemical Shift (ppm) Assighment

~171 C=0

~155 C2 (C-CHy)

~149 C6

~137 C4

~124 C3

~122 C5

~61 -OCH2CHs

~43 -CHa2-

~14 -OCH2CHs
Table 4: Predicted Key IR Absorption Bands
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Wavenumber (cm~?)

Functional Group

~3000-2850

C-H stretch (aliphatic)

~1740

C=0 stretch (ester)

~1590, 1570, 1475, 1435

C=C and C=N stretch (pyridine ring)

~1250-1000

C-O stretch (ester)

Table 5: Predicted Mass Spectrometry Data

miz Proposed Fragment
165 [M]* (Molecular lon)
120 [M - OCH2CHs]*

92 [M - COOCH2CHs]*
78 [Pyridine]*

Synthesis of Ethyl 2-pyridylacetate

Several methods have been reported for the synthesis of Ethyl 2-pyridylacetate. A common

and convenient laboratory-scale preparation involves the carbethoxylation of a-picoline.

Experimental Protocol: Carbethoxylation of a-Picoline

This protocol is adapted from a well-established synthetic procedure.

Materials:

a-picoline

Dry diethyl ether

Diethyl carbonate

Phenyllithium (prepared from bromobenzene and lithium)
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Hydrochloric acid (concentrated)
Ethanol (absolute)
Chloroform

Potassium carbonate

Procedure:

Preparation of Phenyllithium: In a three-necked flask equipped with a reflux condenser,
dropping funnel, and mechanical stirrer, prepare phenyllithium from lithium and
bromobenzene in dry diethyl ether under an inert atmosphere.

Metalation of a-Picoline: To the freshly prepared phenyllithium solution, add a-picoline
dropwise while maintaining the temperature below 0 °C.

Carbethoxylation: To the resulting solution of 2-picolyllithium, add diethyl carbonate dropwise
at a low temperature.

Work-up and Esterification: After the reaction is complete, cautiously add the reaction
mixture to a solution of concentrated hydrochloric acid in absolute ethanol. Allow the mixture
to stand overnight.

Extraction and Purification: Remove the ethanol under reduced pressure. Dissolve the
residue in chloroform and wash with a potassium carbonate solution. Separate the organic
layer, dry it, and remove the chloroform by distillation. The crude product is then purified by
vacuum distillation to yield Ethyl 2-pyridylacetate.
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Synthesis of Ethyl 2-pyridylacetate via Carbethoxylation
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Click to download full resolution via product page

Caption: Synthesis of Ethyl 2-pyridylacetate via Carbethoxylation.

Chemical Reactivity and Applications

Ethyl 2-pyridylacetate is a valuable precursor for the synthesis of a variety of heterocyclic
compounds due to the reactivity of the methylene group and the ester functionality.

Reactivity at the Methylene Bridge

The active methylene group can be deprotonated by a suitable base, and the resulting
carbanion can participate in various carbon-carbon bond-forming reactions, such as alkylations
and condensations.

Transformations of the Ester Group

The ester group can undergo hydrolysis to the corresponding carboxylic acid, amidation to form
amides, or reduction to the alcohol. A key transformation is its reaction with hydrazine to form
2-(pyridin-2-yl)acetohydrazide, a crucial intermediate for synthesizing more complex
heterocyclic systems.
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Experimental Protocol: Synthesis of 2-(pyridin-2-
yl)acetohydrazide

Materials:

o Ethyl 2-pyridylacetate

e Hydrazine hydrate (80% solution)
» Ethanol

Procedure:

Dissolve Ethyl 2-pyridylacetate in ethanol.

Add hydrazine hydrate to the solution.

Stir the reaction mixture at room temperature for 2 hours.

The product, 2-(pyridin-2-yl)acetohydrazide, will precipitate out of the solution.

Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

Reactivity of Ethyl 2-pyridylacetate

Derivative Classes

1,3,4-Thiadiazoles

Thiosemicarbazides

Aryl Isothiocyanate,
Acetonitrile, reflux

1,2,4-Triazoles
2% NaOH, reflux

Hydrazine —| Hydrazide

Click to download full resolution via product page
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Caption: Reactivity of Ethyl 2-pyridylacetate.

Role in Drug Development and Bioactive Molecules

Ethyl 2-pyridylacetate is a recognized building block in medicinal chemistry for the synthesis
of various heterocyclic compounds with potential biological activities. The pyridine ring is a
common motif in many pharmaceuticals, and the acetylacetate side chain provides a handle for
further chemical modifications.

While it is an important raw material for pharmaceuticals, it is crucial to note that Ethyl 2-
pyridylacetate is not a direct precursor in the synthesis of the carbonic anhydrase inhibitor
Dorzolamide. The synthesis of Dorzolamide and its intermediates often utilizes ethyl acetate as
a solvent for extraction and purification, but not Ethyl 2-pyridylacetate as a reactant.

The primary utility of Ethyl 2-pyridylacetate in drug discovery lies in its conversion to the
aforementioned hydrazide intermediate. This intermediate is a versatile starting point for
constructing five-membered heterocycles like 1,2,4-triazoles, 1,3,4-thiadiazoles, and 1,3,4-
oxadiazoles. These heterocyclic cores are present in a wide range of biologically active
molecules, and their synthesis from Ethyl 2-pyridylacetate allows for the exploration of
diverse chemical space in the search for new therapeutic agents.

Safety and Handling

Ethyl 2-pyridylacetate is classified as a hazardous substance and should be handled with
appropriate safety precautions in a well-ventilated laboratory environment.

Table 6: GHS Hazard and Precautionary Statements
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Category Code Statement
Hazard H315 Causes skin irritation.
H319 Causes serious eye irritation.
May cause respirato
H335 ) .y. P i
irritation.
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
P302+P352
of water.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety and handling

information.

Conclusion

Ethyl 2-pyridylacetate (CAS 2739-98-2) is a fundamental building block in organic and

medicinal chemistry. Its versatile reactivity, particularly the transformations of its ester and

active methylene groups, allows for the efficient synthesis of a wide array of heterocyclic

compounds. While direct experimental spectral data is not widely available, its physicochemical

properties and synthetic utility are well-documented. Researchers and drug development

professionals can leverage the information in this guide for the strategic design and synthesis

of novel molecules with potential therapeutic applications.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-pyridylacetate
(CAS 2739-98-2)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294560#ethyl-2-pyridylacetate-cas-number-2739-
98-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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